Cas no 13970-09-7 (7-Phosphabicyclo[2.2.1]hept-2-ene)
13970-09-7 structure
Product Name:7-Phosphabicyclo[2.2.1]hept-2-ene
CAS No:13970-09-7
MF:C6H9P
MW:112.109422445297
CID:2773867
PubChem ID:71351567
Update Time:2025-04-21
7-Phosphabicyclo[2.2.1]hept-2-ene Chemical and Physical Properties
Names and Identifiers
-
- 7-phosphanorbornene
- 7-Phosphabicyclo[2.2.1]hept-2-ene
- DTXSID00777063
- 13970-09-7
-
- Inchi: 1S/C6H9P/c1-2-6-4-3-5(1)7-6/h1-2,5-7H,3-4H2
- InChI Key: FSRXXFSXMQCDKX-UHFFFAOYSA-N
- SMILES: P1C2C=CC1CC2
Computed Properties
- Exact Mass: 112.044187285g/mol
- Monoisotopic Mass: 112.044187285g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 94.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 0Ų
7-Phosphabicyclo[2.2.1]hept-2-ene Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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